Cas no 1161004-61-0 (Methyl 6,6,6-trifluoro-5-oxohexanoate)
1161004-61-0 structure
Product Name:Methyl 6,6,6-trifluoro-5-oxohexanoate
CAS No:1161004-61-0
MF:C7H9F3O3
MW:198.139773130417
CID:1027033
PubChem ID:44545339
Update Time:2025-07-31
Methyl 6,6,6-trifluoro-5-oxohexanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6,6,6-trifluoro-5-oxohexanoate
- DB-352113
- SCHEMBL16540471
- DTXSID60659295
- 1161004-61-0
- LXBQVXIGYLVDLU-UHFFFAOYSA-N
- Methyl6,6,6-trifluoro-5-oxohexanoate
-
- MDL: MFCD18909903
- Inchi: 1S/C7H9F3O3/c1-13-6(12)4-2-3-5(11)7(8,9)10/h2-4H2,1H3
- InChI Key: LXBQVXIGYLVDLU-UHFFFAOYSA-N
- SMILES: FC(C(CCCC(=O)OC)=O)(F)F
Computed Properties
- Exact Mass: 198.05037863g/mol
- Monoisotopic Mass: 198.05037863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.4Ų
Methyl 6,6,6-trifluoro-5-oxohexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1758613-1g |
Methyl 6,6,6-trifluoro-5-oxohexanoate |
1161004-61-0 | 98% | 1g |
¥5096.00 | 2024-08-09 |
Methyl 6,6,6-trifluoro-5-oxohexanoate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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